Cas no 120014-19-9 (Piperidine, 4-(2-chloroethyl)-1-(phenylmethyl)-, hydrochloride)

• Product Name: Piperidine, 4-(2-chloroethyl)-1-(phenylmethyl)-, hydrochloride
• CAS No: 120014-19-9
• MF: C₁₄H₂₁Cl₂N
• MW: 274.229242086411
• CID: 1209418
• PubChem ID: 67557461
• Update Time: 2025-04-20

Piperidine, 4-(2-chloroethyl)-1-(phenylmethyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(2-chloroethyl)-1-(phenylmethyl)-, hydrochloride
• 1-benzyl-4-(2-chloroethyl)piperidine,hydrochloride
• DTXSID60737502
• 120014-19-9
• BSEFADWSMYZXCI-UHFFFAOYSA-N
• 4-(2-chloroethyl)-1-(phenylmethyl)piperidine hydrochloride
• 1-Benzyl-4-(2-chloroethyl)piperidine--hydrogen chloride (1/1)
• SCHEMBL8342035

• Inchi： 1S/C14H20ClN.ClH/c15-9-6-13-7-10-16(11-8-13)12-14-4-2-1-3-5-14;/h1-5,13H,6-12H2;1H
• InChI Key： BSEFADWSMYZXCI-UHFFFAOYSA-N
• SMILES： ClCCC1CCN(CC2C=CC=CC=2)CC1.Cl

Computed Properties

• Exact Mass: 273.10533
• Monoisotopic Mass: 273.1051051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24